4-(4-BROMOPHENYL)-N-(4-ETHOXYPHENYL)-6-METHYL-2-OXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-CARBOXAMIDE

• Molecular Formula: C20H20BrN3O3
• Molecular Weight: 430.3g/mol
• IUPAC Name: 4-(4-bromophenyl)-N-(4-ethoxyphenyl)-6-methyl-2-oxo-3,4-dihydro-1H-pyrimidine-5-carboxamide
• InChI: InChI=1S/C20H20BrN3O3/c1-3-27-16-10-8-15(9-11-16)23-19(25)17-12(2)22-20(26)24-18(17)13-4-6-14(21)7-5-13/h4-11,18H,3H2,1-2H3,(H,23,25)(H2,22,24,26)
• InChI Key: BOXXZIUZUIXLKZ-UHFFFAOYSA-N
• SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=C(NC(=O)NC2C3=CC=C(C=C3)Br)C

Description

4-(4-BROMOPHENYL)-N-(4-ETHOXYPHENYL)-6-METHYL-2-OXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-CARBOXAMIDE is a complex organic compound with a unique structure that includes bromophenyl and ethoxyphenyl groups

Preparation Methods

The synthesis of 4-(4-BROMOPHENYL)-N-(4-ETHOXYPHENYL)-6-METHYL-2-OXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-CARBOXAMIDE typically involves multiple steps, including the formation of intermediate compounds. The reaction conditions often require specific catalysts and solvents to ensure the desired product is obtained with high purity and yield. Industrial production methods may involve scaling up these synthetic routes while maintaining stringent control over reaction parameters to ensure consistency and quality.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different products.

Reduction: Reduction reactions can alter its functional groups, leading to new derivatives.

Substitution: The bromophenyl group can participate in substitution reactions, where the bromine atom is replaced by other atoms or groups. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and specific catalysts. The major products formed depend on the reaction conditions and the reagents used.

Scientific Research Applications

4-(4-BROMOPHENYL)-N-(4-ETHOXYPHENYL)-6-METHYL-2-OXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-CARBOXAMIDE has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Its interactions with biological molecules are studied to understand its potential as a therapeutic agent.

Medicine: Research is ongoing to explore its potential in drug development.

Industry: It may be used in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects involves interactions with specific molecular targets and pathways. These interactions can lead to changes in the activity of enzymes, receptors, or other proteins, ultimately affecting cellular processes. Detailed studies are required to fully elucidate these mechanisms and identify the precise molecular targets involved.

Comparison with Similar Compounds

When compared to similar compounds, 4-(4-BROMOPHENYL)-N-(4-ETHOXYPHENYL)-6-METHYL-2-OXO-1,2,3,4-TETRAHYDROPYRIMIDINE-5-CARBOXAMIDE stands out due to its unique combination of functional groups. Similar compounds include:

• 4-bromophenyl 4-bromobenzoate
• 5-(4-bromophenyl)-4-(4-ethoxyphenyl)-2-(4-morpholinylmethyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione These compounds share some structural similarities but differ in their specific functional groups and overall structure, leading to different chemical and biological properties.